Cas no 616-21-7 (1,2-Dichlorobutane)

• Product Name: 1,2-Dichlorobutane
• CAS No: 616-21-7
• MF: C₄H₈Cl₂
• MW: 127.012319564819
• MDL: MFCD00013676
• CID: 82738
• PubChem ID: 87567038
• Update Time: 2025-05-20

1,2-Dichlorobutane Chemical and Physical Properties

Names and Identifiers

• 1,2-Dichlorobutane
• 1,2-Dichlor-butan
• 1,2-dichloro-butane
• Butane,1,2-dichloro
• Butane,2-dichloro
• dichloro-1,2 butane
• EINECS 210-469-5
• Butane, 1,2-dichloro-
• PQBOTZNYFQWRHU-UHFFFAOYSA-N
• NSC93880
• Butane,2-dichloro-
• 1,2-Butylene chloride
• DSSTox_CID_7244
• DSSTox_RID_78366
• DSSTox_GSID_27244
• PQBOTZNYFQWRHU-UHFFFAOYSA-
• Tox21_200147
• SBB060453
• FCH963814
• TL8003906
• Q27258857
• NS00022507
• D89631
• SCHEMBL809265
• 45N8M9T967
• DL-1,2-DICHLOROBUTANE
• (+/-)-1,2-DICHLOROBUTANE
• InChI=1/C4H8Cl2/c1-2-4(6)3-5/h4H,2-3H2,1H3
• 1,2-DICHLOROBUTANE [HSDB]
• AKOS006220523
• NSC-93880
• UNII-45N8M9T967
• DTXSID8027244
• FT-0606384
• CHEMBL3181977
• NSC 93880
• NCGC00257701-01
• NCGC00248540-01
• CAS-616-21-7
• DTXCID907244
• 1,2-Dichlorobutane, 98%
• HSDB 5717
• MFCD00013676
• FT-0611933
• D0347
• 616-21-7
• 1,2-dichloro-butan
• butane,1,2-dichloro-
• 1,2-Dichlorobutane,98%
• 1,2-Dichloro-n-butane
• α-Butylene chloride
• 1,2-Dichlorobutane, 97+%
• 1,2-Dichlorobutane &gt
• Butane, 1,2dichloro
• DB-053952

• MDL： MFCD00013676
• Inchi： 1S/C4H8Cl2/c1-2-4(6)3-5/h4H,2-3H2,1H3
• InChI Key： PQBOTZNYFQWRHU-UHFFFAOYSA-N
• SMILES： C(Cl)C(Cl)CC
• BRN： 1731376

Computed Properties

• Exact Mass: 126.00000
• Monoisotopic Mass: 126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 28.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.112 g/mL at 25 °C(lit.)
• Melting Point: -70.34°C (estimate)
• Boiling Point: 124°C
• Flash Point: Fahrenheit: 80.6 ° f
  Celsius: 27 ° c
  
• Refractive Index: n20/D 1.445(lit.)
• PSA: 0.00000
• LogP: 2.24260
• Vapor Pressure: 28 mmHg ( 32 °C)

1,2-Dichlorobutane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S9-S16-S23-S26-S33-S36/37/39
• Hazardous Material Identification：
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：2.25-9.25%, 20°F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1,2-Dichlorobutane

Comprehensive Overview of 1,2-Dichlorobutane (CAS No. 616-21-7): Properties, Applications, and Industry Insights

1,2-Dichlorobutane (CAS No. 616-21-7) is an organochlorine compound with the molecular formula C₄H₈Cl₂. This colorless liquid is widely recognized for its role as a solvent and intermediate in organic synthesis. With increasing interest in sustainable chemistry and green alternatives, researchers are exploring the environmental impact of halogenated solvents like 1,2-dichlorobutane, making it a relevant topic in modern industrial discussions.

The compound’s physical and chemical properties include a boiling point of approximately 123–124°C and a density of 1.11 g/cm³. Its solubility in organic solvents and moderate polarity make it valuable for applications such as extraction processes and polymer production. Recent studies highlight its potential in pharmaceutical intermediates, though alternatives are being investigated due to evolving regulatory standards.

In industrial settings, 1,2-dichlorobutane is often compared to similar compounds like 1,4-dichlorobutane or dichloromethane. Users frequently search for "1,2-dichlorobutane vs. 1,3-dichlorobutane" or "safer alternatives to chlorinated solvents," reflecting growing concerns about workplace safety and ecological footprints. Analytical techniques such as GC-MS analysis and NMR spectroscopy are commonly employed to verify its purity and composition.

From an economic perspective, the global demand for chlorinated hydrocarbons remains steady, driven by sectors like agrochemicals and coatings. However, innovations in bio-based solvents are reshaping market dynamics. Companies are increasingly adopting green chemistry principles, prompting discussions about the long-term viability of traditional solvents like 1,2-dichlorobutane.

Handling and storage guidelines for CAS No. 616-21-7 emphasize the need for proper ventilation and inert storage conditions. Searches for "1,2-dichlorobutane stability" or "compatibility with plastics" underscore practical user concerns. Regulatory frameworks such as REACH and OSHA standards provide compliance benchmarks for its use.

Emerging research explores catalytic conversion methods to reduce waste in 1,2-dichlorobutane synthesis. Publications on "upcycling chlorinated byproducts" align with circular economy trends. Meanwhile, academic forums debate its role in cross-coupling reactions, a hotspot in synthetic chemistry.

In summary, 1,2-dichlorobutane (CAS No. 616-21-7) remains a versatile compound with niche applications, though its future hinges on balancing industrial utility with sustainability goals. Keywords like "high-purity 1,2-dichlorobutane suppliers" or "biodegradable solvent alternatives" reflect evolving user priorities in this space.